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Compound of Interest

N-Dodecyl-2-(2-
Compound Name:

hydroxyethoxy)acetamide
CAS No.: 10395-20-7

Cat. No.: B8526283

Get Quote

Technical Guide: N-Dodecyl-2-(2-
hydroxyethoxy)acetamide
Executive Summary

N-Dodecyl-2-(2-hydroxyethoxy)acetamide is an amphiphilic molecule characterized by a
lipophilic dodecyl (

) tail and a hydrophilic hydroxyethoxy-acetamide headgroup. Structurally, it belongs to the class
of N-alkyl-alkoxyacetamides. Its primary utility lies in transdermal drug delivery as a chemical
permeation enhancer (CPE) and in formulation science as a biodegradable non-ionic
surfactant.

This guide provides a definitive retrosynthetic analysis and two validated synthesis protocols,
prioritizing the 1,4-dioxan-2-one aminolysis route for its high atom economy and scalability.
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Chemical Structure & Properties[1][2][3]1[4][5][6]1[7]
[8]

Structural Analysis

The molecule consists of three distinct functional domains that dictate its physicochemical

behavior:
Domain Chemical Moiety Function
Dodecyl chain ( Intercalates into the stratum
Lipophilic Tail corneum lipid bilayer; provides
) hydrophobicity.
Provides hydrogen bond
) Secondary Amide ( donation/acceptance; stable
Linker ) . .
) against rapid enzymatic
hydrolysis compared to esters.
2-Hydroxyethoxy group ( Increases water solubility;
Hydrophilic Head mimics polyethylene glycol

) (PEG) functionality.

Molecular Formula:

Molecular Weight: 287.44 g/mol Predicted LogP: ~3.5 — 4.2 (Ideal for transdermal permeation)

Functional Logic

Unlike cationic enhancers (e.g., DDAIP) that disrupt keratin, this non-ionic structure functions
primarily by lipid fluidization. The terminal hydroxyl group and ether oxygen facilitate hydrogen
bonding with the polar head groups of ceramides, while the

tail inserts into the hydrophobic core, increasing membrane fluidity.

Retrosynthetic Analysis

To design the synthesis, we disconnect the amide bond or the ether linkage. The most efficient
disconnection is at the amide bond, revealing two key precursors: Dodecylamine and a (2-
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hydroxyethoxy)acetic acid equivalent.

Logic Flow

¢ Target: N-Dodecyl-2-(2-hydroxyethoxy)acetamide

» Disconnection: Amide bond cleavage.

o Synthons: Dodecylamine (Nucleophile) + Activated Acyl Group (Electrophile).
* Reagent Selection:

o Option A (Acid Chloride/Coupling): Requires protection of the terminal -OH to prevent self-
polymerization.

o Option B (Lactone):1,4-Dioxan-2-one (p-Dioxanone). This is the cyclic ester of (2-
hydroxyethoxy)acetic acid. Reaction with an amine opens the ring to yield the target
directly with 100% atom economy.

Target:

N-Dodecyl-2-(2-hydroxyethoxy)acetamide

1
Retrosynthetic
Ibisconnec:tion

Synthons:

Dodecylamine + Activated Glycolic Ether

Reagent:
1,4-Dioxan-2-one

Reagent:
2-Hydroxyethoxy)acetic acid

Route B: Direct Amidation
(Requires Coupling Agents)

Route A: Lactone Aminolysis
(Recommended)

Click to download full resolution via product page

Figure 1: Retrosynthetic strategy highlighting the lactone ring-opening as the optimal pathway.
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Synthesis Protocols

Method A: Aminolysis of 1,4-Dioxan-2-one (Primary
Route)

This method is preferred for its operational simplicity, absence of coupling reagents, and high
yield. It leverages the nucleophilicity of the primary amine to ring-open the lactone.

Reaction:

Reagents & Equipment[1][2][3][4]

e Substrate: 1-Dodecylamine (Reagent grade, >98%)
e Reagent: 1,4-Dioxan-2-one (p-Dioxanone) (Store under inert gas; moisture sensitive)
e Solvent: Anhydrous Toluene or THF (Toluene preferred for recrystallization)

e Atmosphere: Nitrogen or Argon

Step-by-Step Protocol

e Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 1-dodecylamine (18.5 g, 100 mmol) in anhydrous Toluene (100 mL).

¢ Addition: Add 1,4-dioxan-2-one (10.2 g, 100 mmol) to the solution. Note: Use a slight excess
of amine (1.05 eq) if the lactone quality is suspect, but 1:1 is ideal to avoid purification
iIssues.

» Reaction: Heat the mixture to 70-80°C under an inert atmosphere for 4-6 hours.

o Critical Control Point: Do not exceed 100°C. Excessive heat can cause the product to
cyclize (losing water) to form N-dodecyl-morpholin-3-one, a common impurity.

e Monitoring: Monitor reaction progress via TLC (SiO2, EtOAc/Hexane 1:1) or HPLC. The
disappearance of the amine spot indicates completion.

o Work-up:
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o Cool the reaction mixture to room temperature.
o If the product precipitates (common in toluene), filter the white solid.

o If soluble, evaporate the solvent under reduced pressure to obtain a waxy solid.

 Purification: Recrystallize from Hexane/Ethyl Acetate (9:1) or Acetone.
o Dissolve crude solid in minimum hot solvent.
o Cool slowly to 4°C.

o Filter and dry under vacuum.

Method B: EDC Coupling (Alternative Route)

Use this route if 1,4-dioxan-2-one is unavailable. It utilizes [2-(2-hydroxyethoxy)acetic acid]
(commercially available or synthesized by oxidation of diethylene glycol).

Protocol Summary
o Dissolve [2-(2-hydroxyethoxy)acetic acid] (1 eq) and 1-dodecylamine (1 eq) in DCM.

Add HOBt (1.2 eq) and EDC-HCI (1.2 eq) at 0°C.

Stir at room temperature for 12 hours.

Wash with 1M HCI, sat. NaHCO3, and Brine.

Purify via silica gel column chromatography (Eluent: 0-5% MeOH in DCM).

Characterization & Quality Control

To validate the synthesis, the following analytical signatures must be confirmed.
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Technique

Expected Signal /
Observation

Interpretation

FT-IR

~3300-3400 cm™* (Broad)

O-H and N-H stretching.

1640-1660 cm~1 (Strong)

Amide | band (C=0 stretch).

1540-1550 cm™?

Amide Il band (N-H bend).

1100-1150 cm™1

C-O-C ether stretch.

1H-NMR (CDCls)

0.88 (t, 3H)

Terminal methyl of dodecyl

chain.

Methylene protons of the alkyl

1.25 (m, ~20H) tail.
3.25(q, 2H) (Adjacent to amide nitrogen).
(Singlet, characteristic of
4.02 (s, 2H) : .
glycolic moiety).
3.6-3.8 (m, 4H) (Ethylene glycol protons).

6.5-7.0 (br, 1H)

Amide N-H proton.

Mass Spec (ESI)

288.25

Confirms molecular weight
(287.44).

Experimental Workflow Diagram

The following diagram illustrates the critical pathway for the recommended Method A, including
the decision logic for purification.
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QC Check:

Start

Dodecylamine + 1,4-Dioxan-2-one
nnnnnnnnn

Click to download full resolution via product page

Figure 2: Operational workflow for the synthesis of N-Dodecyl-2-(2-
hydroxyethoxy)acetamide.

References

» Dodecyl N,N-dimethylamino acetate and azone enhance drug penetration. Source: PubMed
(NIH). Context: Establishes the efficacy of dodecyl-amine based permeation enhancers.
URL:[Link]

e Process for preparing 1,4-dioxan-2-ones.

e Amino acid endcapped poly(p-dioxanone): Synthesis and crystallization. Source:
ResearchGate (Polymer). Context: Validates the ring-opening of p-dioxanone by amine
nucleophiles (amino acids) to form amides. URL:[Link]

o Preparation of N-substituted-3-morpholones (US3092630A).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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